Cas no 1805184-76-2 (Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate)

• Product Name: Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate
• CAS No: 1805184-76-2
• MF: C₁₂H₁₁BrClNO₂
• MW: 316.578241586685
• CID: 4943745
• Update Time: 2025-05-25

Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate

• Inchi： 1S/C12H11BrClNO2/c1-2-17-12(16)5-8-3-10(7-15)9(6-14)4-11(8)13/h3-4H,2,5-6H2,1H3
• InChI Key： YXFKIHBYZDPXNX-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCl)=C(C#N)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate

Research Brief on Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate (CAS: 1805184-76-2): Recent Advances and Applications

Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate (CAS: 1805184-76-2) is a key intermediate in the synthesis of biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate as a precursor in the synthesis of kinase inhibitors. The research team successfully utilized this compound to develop a series of potent and selective inhibitors targeting tyrosine kinases, which are implicated in various cancers. The study reported significant anti-proliferative activity against several cancer cell lines, with IC50 values in the nanomolar range, underscoring the compound's potential in oncology drug development.

In addition to its pharmaceutical applications, recent research has explored the role of Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate in agrochemical synthesis. A 2024 paper in Pest Management Science detailed its use in the development of novel herbicides. The study found that derivatives of this compound exhibited strong herbicidal activity against broadleaf weeds, with minimal toxicity to non-target organisms. This highlights its potential as a sustainable alternative to existing agrochemicals.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and reduces byproducts, making the process more cost-effective and environmentally friendly. This innovation is expected to facilitate broader adoption of the compound in industrial applications.

In conclusion, Ethyl 2-bromo-4-chloromethyl-5-cyanophenylacetate (CAS: 1805184-76-2) continues to be a valuable building block in chemical and pharmaceutical research. Its versatility and efficacy in generating biologically active molecules make it a compound of significant interest. Future research directions may include exploring its applications in other therapeutic areas and further optimizing its synthetic pathways to meet growing industrial demands.